Cas no 1044679-78-8 (tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate)
tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-[3-[[3-(dimethylamino)propyl]amino]propyl]-, 1,1-dimethylethyl ester
- tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate
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- MDL: MFCD23615843
- Inchi: 1S/C13H29N3O2/c1-13(2,3)18-12(17)15-10-6-8-14-9-7-11-16(4)5/h14H,6-11H2,1-5H3,(H,15,17)
- InChI Key: YMOBVTBPKSDKPC-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCCNCCCN(C)C
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 365.0±27.0 °C(Predicted)
- pka: 12.81±0.46(Predicted)
tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24292438-0.05g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 0.05g |
$186.0 | 2024-06-19 | |
| Enamine | EN300-24292438-0.1g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 0.1g |
$277.0 | 2024-06-19 | |
| Enamine | EN300-24292438-0.25g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 0.25g |
$396.0 | 2024-06-19 | |
| Enamine | EN300-24292438-0.5g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 0.5g |
$624.0 | 2024-06-19 | |
| Enamine | EN300-24292438-1.0g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 1.0g |
$800.0 | 2024-06-19 | |
| Enamine | EN300-24292438-2.5g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 2.5g |
$1568.0 | 2024-06-19 | |
| Enamine | EN300-24292438-5.0g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 5.0g |
$2318.0 | 2024-06-19 | |
| Enamine | EN300-24292438-10.0g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 10.0g |
$3438.0 | 2024-06-19 | |
| Enamine | EN300-24292438-1g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 1g |
$800.0 | 2023-09-15 | |
| Enamine | EN300-24292438-5g |
tert-butyl N-(3-{[3-(dimethylamino)propyl]amino}propyl)carbamate |
1044679-78-8 | 95% | 5g |
$2318.0 | 2023-09-15 |
tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate
Professional Introduction to Compound with CAS No. 1044679-78-8 and Product Name: tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate
The compound with the CAS number 1044679-78-8 and the product name tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The unique arrangement of functional groups within its molecular framework suggests a versatile reactivity that could be leveraged in various synthetic pathways.
In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial effects. The specific structure of tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate, featuring a tert-butyl group and a long aliphatic chain with dimethylamino substituents, positions it as a promising candidate for further investigation.
The synthesis of this compound involves intricate steps that require precise control over reaction conditions. The presence of multiple amine functionalities necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These methodologies align with the latest trends in synthetic organic chemistry, emphasizing efficiency and sustainability.
Recent studies have highlighted the importance of understanding the mechanistic aspects of carbamate-based reactions. The reactivity of the tert-butyl carbamate group, in particular, has been extensively studied for its role in various transformations. Researchers have demonstrated that this group can undergo facile nucleophilic substitution under mild conditions, making it an attractive moiety for drug discovery efforts. The long aliphatic chain with dimethylamino substituents further enhances its versatility by providing a scaffold for structural modifications.
The pharmacological potential of tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate has been explored in several preclinical studies. These investigations have revealed that the compound exhibits significant activity against various biological targets. For instance, its ability to modulate neurotransmitter receptors has been linked to potential therapeutic benefits in neurological disorders. Additionally, its anti-inflammatory properties have been observed in cell-based assays, suggesting its utility in treating chronic inflammatory conditions.
The development of novel drug candidates often involves the optimization of pharmacokinetic profiles to ensure efficacy and safety. In this context, the physicochemical properties of tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate have been thoroughly characterized. Parameters such as solubility, stability, and metabolic degradation have been evaluated to assess its suitability for further development. These studies have provided valuable insights into potential formulation strategies and dosing regimens.
The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing a rational basis for structure-activity relationship studies. These computational approaches complement experimental efforts by offering rapid and cost-effective screening tools.
In conclusion, the compound with CAS number 1044679-78-8 and the product name tert-butyl N-(3-{3-(dimethylamino)propylamino}propyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile reactivity make it a promising candidate for further investigation in drug development. Recent studies have highlighted its potential applications in treating neurological disorders and chronic inflammatory conditions. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future therapeutic strategies.
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